Cas no 2055341-24-5 (6-aminohexane-2-thiol)

• Product Name: 6-aminohexane-2-thiol
• CAS No: 2055341-24-5
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 6101860
• PubChem ID: 130177076
• Update Time: 2025-10-15

6-aminohexane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 6-aminohexane-2-thiol
• EN300-1288788
• SCHEMBL19067052
• 2055341-24-5

• Inchi： 1S/C6H15NS/c1-6(8)4-2-3-5-7/h6,8H,2-5,7H2,1H3
• InChI Key： PGTJGWZYDATCGY-UHFFFAOYSA-N
• SMILES： SC(C)CCCCN

Computed Properties

• Exact Mass: 133.09252066g/mol
• Monoisotopic Mass: 133.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27Ų

Additional information on 6-aminohexane-2-thiol

Comprehensive Overview of 6-Aminohexane-2-thiol (CAS No. 2055341-24-5): Properties, Applications, and Innovations

6-Aminohexane-2-thiol (CAS No. 2055341-24-5) is a specialized organic compound that has garnered significant attention in biochemical and material science research. This molecule, characterized by its amino and thiol functional groups, serves as a versatile building block in synthetic chemistry. Its unique structure enables applications ranging from peptide modification to nanomaterial functionalization, aligning with current trends in drug discovery and bioconjugation technologies.

The growing demand for 6-aminohexane-2-thiol is driven by its role in click chemistry and crosslinking reactions, which are pivotal in developing targeted therapeutics and smart materials. Researchers frequently search for "6-aminohexane-2-thiol synthesis" or "CAS 2055341-24-5 applications," reflecting its relevance in cutting-edge projects. Its compatibility with gold nanoparticles (AuNPs) and other metallic surfaces makes it invaluable for biosensor development, a hotspot in diagnostic technology.

From a structural perspective, the thiol group in 6-aminohexane-2-thiol facilitates strong covalent bonds with metals, while the amino group offers reactivity for further derivatization. This dual functionality is exploited in surface plasmon resonance (SPR) studies and self-assembled monolayers (SAMs), areas frequently queried in academic databases. The compound’s stability under physiological conditions also positions it as a candidate for biocompatible coatings in medical devices.

Innovations leveraging CAS 2055341-24-5 extend to gene delivery systems, where its amine-thiol synergy enhances vector efficiency. Recent publications highlight its use in CRISPR-Cas9 carrier design, addressing the popular search term "non-viral gene delivery reagents." Additionally, its role in proteomics—particularly in affinity purification workflows—resonates with laboratories focusing on protein-protein interaction studies.

Environmental and safety considerations for 6-aminohexane-2-thiol are equally critical. While not classified as hazardous, proper handling protocols are emphasized in "safe use of thiol compounds" guidelines. The compound’s biodegradability profile is under investigation, coinciding with the rising interest in "green chemistry alternatives" across industries.

In summary, 6-aminohexane-2-thiol (CAS No. 2055341-24-5) bridges multiple disciplines, from nanomedicine to catalysis. Its adaptability to emerging technologies like AI-driven molecular design and high-throughput screening ensures sustained relevance. As research trends evolve, this compound will likely remain a focal point for queries such as "multifunctional linker molecules" and "biointerface engineering," solidifying its place in modern scientific advancement.